(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(6-methoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(6-methoxy-3-propyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C24H29N3O5S2/c1-5-12-27-21-11-8-19(31-4)13-22(21)33-24(27)25-23(28)18-6-9-20(10-7-18)34(29,30)26-14-16(2)32-17(3)15-26/h6-11,13,16-17H,5,12,14-15H2,1-4H3
• InChI Key: UMMVURRIDJCRAN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C
• Molecular Formula: C24H29N3O5S2
• Molecular Weight: 503.6 g/mol

Description

The compound contains several functional groups including a morpholino group, a sulfonyl group, a benzamide group, and a benzo[d]thiazol-2(3H)-ylidene group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through multi-step organic synthesis procedures. For example, the morpholino group could be introduced through a substitution reaction with a morpholine derivative. The sulfonyl group could be introduced through a sulfonation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a double bond in the benzothiazole ring system. The exact structure would depend on the stereochemistry at the double bond and the configuration of the morpholino group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The morpholino group could participate in substitution reactions, while the sulfonyl group could undergo reactions such as reduction or elimination. The double bond in the benzothiazole ring system could potentially participate in addition reactions.

Scientific Research Applications

Pharmaceutical Intermediate

. Its structural flexibility allows it to be incorporated into a variety of drug molecules, enhancing their pharmacokinetic properties such as solubility and bioavailability.

Proteomics Research

This compound, with its sulfonyl and benzamide groups, can be used in proteomics research. .

Organic Synthesis Building Block

The compound serves as a building block in organic synthesis. .

Chemical Library Component

Due to its unique structure, this compound can be included in chemical libraries used for high-throughput screening. .

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be explored for use in medicinal chemistry, materials science, or other fields.